2-((2-Bromo-4-fluorobenzyl)amino)acetamide
Overview
Description
Scientific Research Applications
Synthesis and Intermediate Applications
A practical synthesis method for 2-Fluoro-4-bromobiphenyl, a key intermediate for the manufacture of non-steroidal anti-inflammatory materials, was developed. This synthesis is relevant due to its role in the production of compounds like flurbiprofen. The process involves a pilot-scale method from methyl nitrite and 2-fluoro-4-bromoaniline, showcasing the importance of bromo-fluoro compounds in pharmaceutical manufacturing (Qiu et al., 2009).
Environmental and Biological Degradation Studies
Research on the degradation of acetaminophen by advanced oxidation processes (AOPs) included the investigation of various by-products such as hydroquinone, acetamide, and formic acid. This study provides insight into the environmental and biological impacts of pharmaceutical compounds and their degradation pathways, potentially relevant to the study of related acetamide derivatives (Qutob et al., 2022).
Chemical and Pharmacological Reviews
The pharmacokinetics, pharmacodynamics, and toxicology of novel psychoactive substances, including acetamides, were reviewed, highlighting the significance of structural variations in medicinal chemistry. These reviews offer insights into the development of therapeutic agents and the importance of understanding the biological activity of compounds like 2-((2-Bromo-4-fluorobenzyl)amino)acetamide (Sharma et al., 2018).
properties
IUPAC Name |
2-[(2-bromo-4-fluorophenyl)methylamino]acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrFN2O/c10-8-3-7(11)2-1-6(8)4-13-5-9(12)14/h1-3,13H,4-5H2,(H2,12,14) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONBLXVNQLRKLMY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1F)Br)CNCC(=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10BrFN2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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